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Abstract

Benzal diacetate, also known as benzylidene diacetate, is a geminal diacetate with the
chemical formula C11H1204.[1] It serves as a valuable intermediate in organic synthesis, finding
applications in the formation of pharmaceuticals and other biologically active molecules.[1] This
document provides a comprehensive overview of the key physicochemical properties of benzal
diacetate, detailed experimental protocols for its synthesis and characterization, and a
summary of its chemical reactivity. All quantitative data are presented in a structured format for
clarity and ease of comparison.

Physicochemical Properties

Benzal diacetate is a white crystalline solid at room temperature.[1] Its core structure consists
of a phenyl group attached to a methine carbon which is, in turn, bonded to two acetate groups.
[1] A summary of its key physicochemical properties is provided in the table below.

Table 1: Physicochemical Properties of Benzal Diacetate
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Property Value References
acetyloxy(phenyl)methyl
IUPAC Name acetyloxy(phenyhmethy [1]
acetate
Benzylidene diacetate,
Synonyms o [2][3]
Phenylmethanediol diacetate
CAS Number 581-55-5 [1][2]
Molecular Formula C11H1204 [1112114]
Molecular Weight 208.21 g/mol [1][2]14]
White to almost white powder
Appearance [1]
or lumps
Melting Point 44-46 °C [11[4]15]16]
Boiling Point 154 °C at 20 mmHg [L][4][5][6]
Density 1.110 g/cm3 [1114]
Refractive Index 1.457 - 1.505 [1][5]

Soluble in methanol, ethanol,

ether, and chlorinated

Solubility

hydrocarbons.[1][7] Insoluble

in water.[7]
LogP (Octanol/Water) 1.6-1.811 [1][5]
Enthalpy of Vaporization 60.28 kJ/mol [1]

Standard Enthalpy of

Formation (Solid)

-773.02 = 0.57 kJ/mol

[1]

Chemical Reactivity and Synthesis

The reactivity of benzal diacetate is largely defined by the two acetoxy groups, which make it

susceptible to hydrolysis and a useful precursor in various organic transformations.

Synthesis of Benzal Diacetate
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Benzal diacetate is commonly synthesized via the acid-catalyzed reaction of benzaldehyde
with acetic anhydride.[7][8] This reaction is an example of gem-diacylation.

Benzaldehyde

A/

Acetic Anhydride zl\ Agltatl(c;r;(c)?;g)oolmg j yields g Benzal Diacetate
H2S04 (catalyst)

initiates

Click to download full resolution via product page

Caption: Synthesis of Benzal Diacetate from Benzaldehyde.

Hydrolysis

Under acidic or basic conditions, benzal diacetate can be hydrolyzed to yield benzaldehyde
(or benzyl alcohol) and acetic acid.[1] This reversibility is a key characteristic of acetal and
gem-diacetate chemistry.

Benzal Diacetate react with to yield Benzaldehyde
Water (H20) react with toyield Acetic Acid (2 eq.)

Click to download full resolution via product page

Caption: Hydrolysis of Benzal Diacetate.
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Other Reactions

Benzal diacetate is also utilized in transition-metal-free cross-coupling reactions with
organozinc reagents to form triarylmethane derivatives, which are important structures in many
biologically active molecules.[1]

Experimental Protocols
Synthesis of Benzal Diacetate

This protocol is adapted from the procedure described by Knoevenagel.[8]
Materials:

e Benzaldehyde (free of benzoic acid)

¢ Acetic anhydride

» Concentrated sulfuric acid

o Diethyl ether

e Sodium carbonate solution (dilute)

e Sodium sulfate (anhydrous)

o Water

Procedure:

To a mixture of 10.6 g of acetic anhydride and 0.1 g of concentrated sulfuric acid, add 10.0 g
(0.094 mole) of benzaldehyde.[8]

Agitate the mixture while cooling it to ensure the temperature does not exceed 70°C.[8]

Allow the mixture to stand at room temperature for 24 hours.[8]

Dissolve the resulting mixture in diethyl ether.
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o Transfer the ether solution to a separatory funnel and wash sequentially with water, dilute
sodium carbonate solution, and again with water to remove unreacted acid and anhydride.[8]

o Dry the ethereal solution over anhydrous sodium sulfate.[8]
« Filter to remove the drying agent and distill the solution to remove the ether.

e The remaining product is benzal diacetate, which can be further purified if necessary. The
expected yield is approximately 81%.[8]

Spectroscopic Characterization

The structural identity and purity of benzal diacetate are typically confirmed using
spectroscopic methods.

Workflow: Spectroscopic Analysis
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Caption: Workflow for Spectroscopic Characterization.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum provides information about the chemical environment
of the hydrogen atoms. For benzal diacetate, characteristic signals include those for the
aromatic protons of the phenyl ring, the methine proton, and the methyl protons of the
acetate groups.[1][9] Spectra are typically recorded in deuterated chloroform (CDCls).[5][9]
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o 18C NMR: The carbon-13 NMR spectrum reveals the different carbon environments within
the molecule, including the carbonyl carbons of the acetate groups, the carbons of the
aromatic ring, the methine carbon, and the methyl carbons.[5]

« Infrared (IR) Spectroscopy:

o The IR spectrum is used to identify the functional groups present.[5] Key characteristic
absorption bands for benzal diacetate include strong C=0 stretching vibrations for the
ester groups and C-O stretching bands. The spectrum can be obtained using a KBr disc or
a Nujol mull.[5]

e Mass Spectrometry (MS):

o Mass spectrometry, typically with electron ionization (El), is used to determine the
molecular weight and fragmentation pattern of the compound.[3][10] The mass spectrum
of benzal diacetate will show a molecular ion peak corresponding to its molecular weight
(208.21 g/mol ) and characteristic fragment ions.[1][10]

Safety and Handling

While extensive hazard data is not available, due to the presence of ester groups, benzal
diacetate may cause mild eye and skin irritation.[1] Standard laboratory safety practices,
including the use of personal protective equipment such as gloves and safety glasses, should
be followed when handling this compound. It should be stored in a cool, dry, and well-ventilated
area away from incompatible materials like strong oxidizing agents and acids.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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